Cas no 1311313-68-4 (tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate
• CAS No: 1311313-68-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5057916
• Update Time: 2025-10-28

tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-hydroxyphenyl)propyl]carbamate
• Z1258943381
• tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate

• Inchi： 1S/C14H21NO3/c1-5-11(10-8-6-7-9-12(10)16)15-13(17)18-14(2,3)4/h6-9,11,16H,5H2,1-4H3,(H,15,17)
• InChI Key： MSIBEWINXMLEMV-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1O)CC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate (CAS No. 1311313-68-4)

tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate (CAS No. 1311313-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative, featuring a tert-butyl group and a 2-hydroxyphenyl moiety, is often explored for its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "tert-butyl carbamate synthesis", "hydroxyphenyl derivatives applications", and "CAS 1311313-68-4 uses", reflecting the growing interest in this compound's versatility.

The compound's molecular structure combines a carbamate functional group with a hydroxyphenyl ring, making it a valuable building block in medicinal chemistry. Recent trends in drug discovery emphasize the importance of such intermediates for developing targeted therapies and small-molecule inhibitors. Searches for "N-protecting groups in peptide synthesis" and "tert-butyl carbamate stability" highlight its relevance in modern synthetic workflows. Additionally, its potential role in green chemistry initiatives aligns with the global push for sustainable manufacturing practices.

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In summary, tert-butyl N-1-(2-hydroxyphenyl)propylcarbamate (CAS No. 1311313-68-4) represents a multifaceted compound with broad applicability across pharmaceuticals, materials, and synthetic chemistry. Its alignment with trends like precision medicine, sustainable synthesis, and advanced drug delivery ensures continued relevance in scientific and industrial communities. For researchers, staying updated on its latest developments—through keywords like "tert-butyl carbamate derivatives 2024" or "1311313-68-4 patent updates"—is essential for leveraging its full potential.